Cas no 1178430-81-3 (N-methyl-1H-pyrazole-4-sulfonamide)
N-methyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-methyl-1H-pyrazole-4-sulfonamide
- Z608064518
-
- MDL: MFCD12784013
- Inchi: 1S/C4H7N3O2S/c1-5-10(8,9)4-2-6-7-3-4/h2-3,5H,1H3,(H,6,7)
- InChI Key: JVWBPNRQROCNMH-UHFFFAOYSA-N
- SMILES: S(C1C=NNC=1)(NC)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 195
- XLogP3: -0.8
- Topological Polar Surface Area: 83.2
N-methyl-1H-pyrazole-4-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-82731-0.05g |
N-methyl-1H-pyrazole-4-sulfonamide |
1178430-81-3 | 95.0% | 0.05g |
$168.0 | 2025-02-21 | |
| Enamine | EN300-82731-0.1g |
N-methyl-1H-pyrazole-4-sulfonamide |
1178430-81-3 | 95.0% | 0.1g |
$252.0 | 2025-02-21 | |
| Enamine | EN300-82731-0.25g |
N-methyl-1H-pyrazole-4-sulfonamide |
1178430-81-3 | 95.0% | 0.25g |
$361.0 | 2025-02-21 | |
| Enamine | EN300-82731-0.5g |
N-methyl-1H-pyrazole-4-sulfonamide |
1178430-81-3 | 95.0% | 0.5g |
$569.0 | 2025-02-21 | |
| Enamine | EN300-82731-1.0g |
N-methyl-1H-pyrazole-4-sulfonamide |
1178430-81-3 | 95.0% | 1.0g |
$728.0 | 2025-02-21 | |
| Enamine | EN300-82731-2.5g |
N-methyl-1H-pyrazole-4-sulfonamide |
1178430-81-3 | 95.0% | 2.5g |
$1428.0 | 2025-02-21 | |
| Enamine | EN300-82731-5.0g |
N-methyl-1H-pyrazole-4-sulfonamide |
1178430-81-3 | 95.0% | 5.0g |
$2110.0 | 2025-02-21 | |
| Enamine | EN300-82731-10.0g |
N-methyl-1H-pyrazole-4-sulfonamide |
1178430-81-3 | 95.0% | 10.0g |
$3131.0 | 2025-02-21 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01087329-1g |
N-Methyl-1H-pyrazole-4-sulfonamide |
1178430-81-3 | 95% | 1g |
¥3619.0 | 2023-04-05 | |
| Enamine | EN300-82731-1g |
N-methyl-1H-pyrazole-4-sulfonamide |
1178430-81-3 | 95% | 1g |
$728.0 | 2023-09-02 |
N-methyl-1H-pyrazole-4-sulfonamide Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on N-methyl-1H-pyrazole-4-sulfonamide
Recent Advances in the Study of N-methyl-1H-pyrazole-4-sulfonamide (CAS: 1178430-81-3) in Chemical Biology and Pharmaceutical Research
N-methyl-1H-pyrazole-4-sulfonamide (CAS: 1178430-81-3) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutic agents. This research briefing provides an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.
One of the most notable advancements in the study of N-methyl-1H-pyrazole-4-sulfonamide is its role in the development of kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as JAK2 and CDK2, which are implicated in oncogenic signaling pathways. These findings suggest that N-methyl-1H-pyrazole-4-sulfonamide could serve as a promising scaffold for the design of next-generation kinase inhibitors.
In addition to its applications in kinase inhibition, N-methyl-1H-pyrazole-4-sulfonamide has also been investigated for its potential in antimicrobial therapy. A 2023 study published in the Journal of Medicinal Chemistry reported that sulfonamide derivatives, including N-methyl-1H-pyrazole-4-sulfonamide, exhibit broad-spectrum antibacterial activity against both Gram-positive and Gram-negative pathogens. The study further elucidated the mechanism of action, revealing that these compounds interfere with bacterial folate biosynthesis, a pathway essential for microbial survival. This discovery opens new avenues for the development of novel antibiotics to combat drug-resistant infections.
Another area of research where N-methyl-1H-pyrazole-4-sulfonamide has shown promise is in the field of neurodegenerative diseases. Recent preclinical studies have explored its neuroprotective effects in models of Alzheimer's and Parkinson's diseases. The compound's ability to modulate oxidative stress and reduce neuroinflammation has been attributed to its sulfonamide moiety, which acts as a radical scavenger. These findings underscore the potential of N-methyl-1H-pyrazole-4-sulfonamide as a therapeutic agent for neurodegenerative disorders, although further clinical validation is required.
The synthesis and optimization of N-methyl-1H-pyrazole-4-sulfonamide derivatives have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for producing this compound and its analogs. For instance, a 2022 study in Organic Process Research & Development detailed a novel catalytic method for the N-methylation of pyrazole sulfonamides, significantly improving yield and purity. Such methodological innovations are critical for facilitating the large-scale production of N-methyl-1H-pyrazole-4-sulfonamide for pharmaceutical applications.
In conclusion, N-methyl-1H-pyrazole-4-sulfonamide (CAS: 1178430-81-3) represents a multifaceted compound with significant potential in drug discovery and development. Its applications span kinase inhibition, antimicrobial therapy, and neuroprotection, making it a valuable asset in the pharmaceutical industry. Continued research into its mechanisms of action and further optimization of its derivatives will likely yield even more promising therapeutic candidates in the near future.
1178430-81-3 (N-methyl-1H-pyrazole-4-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)